3-(4-Fluorophenyl)-6-(trifluoromethyl)indan-1-one

• CAS No.: 80272-38-4
• Molecular Formula: C16H10F4O
• Molecular Weight: 294.24 g/mol
• IUPAC Name: 3-(4-fluorophenyl)-6-(trifluoromethyl)-2,3-dihydroinden-1-one
• InChI: InChI=1S/C16H10F4O/c17-11-4-1-9(2-5-11)13-8-15(21)14-7-10(16(18,19)20)3-6-12(13)14/h1-7,13H,8H2
• InChI Key: GELXXQVKIVNKCI-UHFFFAOYSA-N
• SMILES: C1C(C2=C(C1=O)C=C(C=C2)C(F)(F)F)C3=CC=C(C=C3)F

Description

3-(4-Fluorophenyl)-6-(trifluoromethyl)indan-1-one is a useful research compound. Its molecular formula is C16H10F4O and its molecular weight is 294.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 40 grams of 3-(2-bromo-4-trifluoromethylphenyl)-3-(4'-fluorophenyl)-propanoic acid in 750 milliliters of dry diethylether were added dropwise 90 milliliters of butyllithium (20% in hexane). The temperature was kept between -2 and -5 degrees Centigrade, and the addition time was about 10 minutes. The reaction mixture was stirred at zero degrees Centigrade for 11/2 hours; and then 400 milliliters of 2 N hydrochloric acid were added. The orgranic phase was separated and extracted twice with a 10% solution of sodium carbonate in water, then washed with water and dried over anhydrous potassium carbonate. After filtration and evaporation there was obtained 23 grams of crude 3-(4'-fluorophenyl)-6-trifluoromethyl-1-indanone. The oil was distilled in vacuo, and there was obtained 17 grams (57%) of pure 3-(4'-fluorophenyl)-6-trifluoromethyl-1-indanone boiling at 140 degrees Centigrade /0.2 mmHg.